1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride
Overview
Description
1-(1,4,4-Trifluorocyclohexyl)methanamine hydrochloride, also known as 1-TFCHM, is an organic compound that is used as a research chemical in laboratories. It is a colorless, crystalline solid that is soluble in water and ethanol. It has a molecular weight of 235.2 g/mol and is a derivative of cyclohexylamine. It is a versatile compound that can be used in a variety of applications, including synthesis of other compounds, as a catalyst, and as a reagent in organic reactions.
Scientific Research Applications
1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride is used in a variety of scientific research applications, including as a reagent in organic syntheses, as a catalyst in organic reactions, and as a reactant in the synthesis of other compounds. It has also been used as a model compound for the study of the effects of fluorine substitution on the reactivity of cyclohexylamines. Additionally, it has been used to study the mechanism of action of various enzymes, such as cytochrome P450 and monoamine oxidase.
Mechanism of Action
1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride is an organic compound that is used as a research chemical in laboratories. Its mechanism of action is not well understood, but it is believed to act as a substrate for certain enzymes, such as cytochrome P450 and monoamine oxidase. It may also act as a catalyst in certain organic reactions, promoting the formation of desired products.
Biochemical and Physiological Effects
1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride is not believed to have any significant biochemical or physiological effects on humans or animals. It is not known to be toxic or to have any adverse effects on health. However, it should be handled with care and appropriate safety measures should be followed when working with it.
Advantages and Limitations for Lab Experiments
1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and can be easily synthesized, making it an ideal choice for research purposes. Additionally, it is soluble in water and ethanol, making it easy to use in a variety of applications. However, it is not very stable and can decompose at high temperatures, so it should be stored and handled with care.
Future Directions
1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride has a variety of potential future applications in scientific research. It could be used to study the effects of fluorine substitution on the reactivity of cyclohexylamines, as well as the mechanism of action of various enzymes. Additionally, it could be used as a model compound for the study of the effects of organic compounds on biochemical and physiological processes. Finally, it could be used to synthesize other compounds, such as pharmaceuticals or industrial chemicals.
Synthesis Methods
1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride can be synthesized via a number of methods, including the reaction of 1-chloro-4,4-difluorocyclohexane with methylamine. In this reaction, 1-chloro-4,4-difluorocyclohexane is reacted with methylamine in the presence of anhydrous sodium acetate and acetic acid. The reaction is carried out at a temperature of 80°C for 2 hours and then cooled to room temperature. The resulting product is then purified by recrystallization from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride involves the reaction of 1,4,4-trifluorocyclohexene with hydrogen cyanide followed by hydrolysis to obtain 1,4,4-trifluorocyclohexanecarboxylic acid. The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with methylamine to obtain the desired product, which is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "1,4,4-trifluorocyclohexene", "Hydrogen cyanide", "Sodium hydroxide", "Thionyl chloride", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "1. Reaction of 1,4,4-trifluorocyclohexene with hydrogen cyanide in the presence of sodium hydroxide to obtain 1,4,4-trifluorocyclohexanenitrile.", "2. Hydrolysis of 1,4,4-trifluorocyclohexanenitrile using hydrochloric acid to obtain 1,4,4-trifluorocyclohexanecarboxylic acid.", "3. Conversion of 1,4,4-trifluorocyclohexanecarboxylic acid to the corresponding acid chloride using thionyl chloride.", "4. Reaction of the acid chloride with methylamine to obtain 1-(1,4,4-trifluorocyclohexyl)methanamine.", "5. Conversion of 1-(1,4,4-trifluorocyclohexyl)methanamine to the hydrochloride salt using hydrochloric acid." ] } | |
CAS RN |
2763756-62-1 |
Product Name |
1-(1,4,4-trifluorocyclohexyl)methanamine hydrochloride |
Molecular Formula |
C7H13ClF3N |
Molecular Weight |
203.6 |
Purity |
95 |
Origin of Product |
United States |
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